Cycloprate
CAS No.: 54460-46-7
Cat. No.: VC21255420
Molecular Formula: C20H38O2
Molecular Weight: 310.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 54460-46-7 |
|---|---|
| Molecular Formula | C20H38O2 |
| Molecular Weight | 310.5 g/mol |
| IUPAC Name | hexadecyl cyclopropanecarboxylate |
| Standard InChI | InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-22-20(21)19-16-17-19/h19H,2-18H2,1H3 |
| Standard InChI Key | NSCKKHGFMYTPBG-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCOC(=O)C1CC1 |
| Canonical SMILES | CCCCCCCCCCCCCCCCOC(=O)C1CC1 |
Introduction
Chemical Identity and Basic Properties
Cycloprate, also known commercially as ZARDEX or ZR-0856, is chemically identified as hexadecyl cyclopropanecarboxylate. The compound is registered under CAS Number 54460-46-7 and possesses a molecular formula of C20H38O2 with a molecular weight of 310.51 . This compound represents a unique chemical class of selective miticides that functions differently from many conventional miticides currently in use .
The structural composition of cycloprate includes a cyclopropane ring connected to a carboxylate group, which is further attached to a hexadecyl (C16) chain. This specific molecular arrangement contributes to its targeted biological activity against mites while limiting impacts on beneficial organisms. The SMILES notation for cycloprate is CCCCCCCCCCCCCCCCOC(=O)C1CC1, which provides a standardized representation of its molecular structure .
Physical and Chemical Characteristics
Cycloprate appears as a colorless oil under standard conditions, with several important physical properties that influence its handling, storage, and application. These properties are summarized in the table below:
These physical properties influence the compound's behavior in formulations and its environmental fate when applied as a pesticide. The relatively high boiling point suggests stability at normal environmental temperatures, while its limited solubility in common solvents may impact formulation strategies for commercial products.
Biological Activities and Mode of Action
Cycloprate has been studied extensively for its activity against agricultural pests, with particular focus on its effects against the citrus red mite (Panonychus citri). Research findings indicate a distinctive mode of action that differs from many conventional miticides, potentially offering advantages in resistance management strategies .
Effects on Target Organisms
The compound demonstrates several specific biological activities against mites at different developmental stages. These effects have been documented through scientific investigation and reveal a complex pattern of action:
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High ovicidal activity against eggs of all developmental stages, with most embryos dying at the pharate larval stage
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Delayed ovicidal effects resulting in larval death shortly after hatching
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Most pronounced insecticidal activity during the larval stage, with decreasing effectiveness in later developmental stages
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Mortality in nymphs occurring predominantly during molting processes
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Transient sterilizing activity against female adult mites, affecting both egg hatch rates and survival of hatched larvae
These diverse effects suggest that cycloprate interferes with multiple biological processes in mites, particularly those related to development, molting, and reproduction. This multifaceted activity may contribute to its effectiveness as a pest management tool.
Comparative Advantages
An important characteristic of cycloprate is its selective toxicity toward target pest species while demonstrating relatively low toxicity to mammals and wildlife. This selectivity represents a significant advantage in integrated pest management programs where preserving beneficial organisms is a priority . Additionally, its unique mode of action may help address issues of resistance that have developed to other miticide classes, particularly given that mites typically develop resistance more rapidly than other pests due to their short reproductive cycles and frequent pesticide exposure.
| Hazard Category | Classification | Description |
|---|---|---|
| Flammability | Category 2 | Highly flammable liquid |
| Acute Toxicity (Oral) | Category 3 | Toxic if swallowed |
| Acute Toxicity (Dermal) | Category 3 | Toxic if absorbed through skin |
| Acute Toxicity (Inhalation) | Category 4 | Harmful if inhaled |
| Skin Corrosion/Irritation | Category 2 | Causes skin irritation |
| Eye Damage/Irritation | Category 2B | Causes eye irritation |
| Specific Target Organ Toxicity (Single Exposure) | Category 1 | Causes damage to organs |
| Reproductive Toxicity | California Prop 65 | May cause birth defects or reproductive harm |
These hazard classifications indicate that cycloprate requires careful handling with appropriate personal protective equipment to minimize exposure risks. Overexposure may result in symptoms including dizziness, nausea, muscle weakness, narcosis, and respiratory failure .
Environmental Considerations
| Supplier | Product Format | Concentration/Purity | Catalog Number |
|---|---|---|---|
| AccuStandard | Solution in Methanol | 100 μg/mL | P-1069S |
| LGC Standards | Neat (pure) | >95% (GC) | TRC-C998970 |
| TRC | Reference Standard | Not specified | C998970 |
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